Cas no 1634-53-3 (2-Bromo-1-(5-methylfuran-2-yl)ethanone)

2-Bromo-1-(5-methylfuran-2-yl)ethanone is a brominated ketone derivative featuring a 5-methylfuran-2-yl substituent. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical precursors. Its reactive α-bromo ketone moiety enables efficient nucleophilic substitution and cyclization reactions, making it valuable for constructing complex molecular frameworks. The 5-methylfuran group enhances its utility in furan-based chemistry. The compound is characterized by its stability under controlled conditions and high purity, ensuring consistent performance in synthetic applications. Proper handling is required due to its potential reactivity, and it should be stored in a cool, dry environment to maintain integrity.
2-Bromo-1-(5-methylfuran-2-yl)ethanone structure
1634-53-3 structure
Product Name:2-Bromo-1-(5-methylfuran-2-yl)ethanone
CAS No:1634-53-3
MF:C7H7BrO2
MW:203.033281564713
CID:117900
PubChem ID:11117126
Update Time:2025-06-09

2-Bromo-1-(5-methylfuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(5-methylfuran-2-yl)ethanone
    • 2-Bromo-1-(5-methyl-furan-2-yl)-ethanone
    • Ethanone,2-bromo-1-(5-methyl-2-furanyl)-
    • 5-methyl-2-bromoacetylfuran
    • 2-Bromo-1-(5-methylfuran-2-yl)-ethanone
    • SCHEMBL128021
    • Ethanone, 2-bromo-1-(5-methyl-2-furanyl)-
    • DTXSID10455800
    • TWJPAIWNJRAWKH-UHFFFAOYSA-N
    • AKOS015994870
    • W-205923
    • MFCD09261158
    • 1634-53-3
    • 2-(bromoacetyl)-5-methylfuran
    • EN300-6746591
    • 2-Bromo-1-(5-methylfuran-2-yl)ethan-1-one
    • 2-bromo-1-(5-methyl-2-furyl)ethanone
    • SY354795
    • G75361
    • MDL： MFCD09261158
    • Inchi： 1S/C7H7BrO2/c1-5-2-3-7(10-5)6(9)4-8/h2-3H,4H2,1H3
    • InChI Key： TWJPAIWNJRAWKH-UHFFFAOYSA-N
    • SMILES： BrCC(C1=CC=C(C)O1)=O

Computed Properties

  • Exact Mass: 201.96300
  • Monoisotopic Mass: 201.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21000
  • LogP: 2.16560

2-Bromo-1-(5-methylfuran-2-yl)ethanone Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Bromo-1-(5-methylfuran-2-yl)ethanone Pricemore >>

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Chemenu
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Enamine
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Enamine
EN300-6746591-5.0g
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Enamine
EN300-6746591-10.0g
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